![molecular formula C5H11N3S B080514 5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine CAS No. 15054-10-1](/img/structure/B80514.png)
5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine
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Overview
Description
5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine, also known as ADT or 4-amino-2,6-dimethyl-5,6-dihydro-4H-1,3,4-thiadiazine, is a heterocyclic organic compound that has gained significant attention in the field of scientific research. ADT is a derivative of 1,3,4-thiadiazine and has a unique structure that makes it an interesting molecule for various applications.
Mechanism of Action
The mechanism of action of 5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine is not fully understood, but it is believed to be related to its ability to modulate various signaling pathways in cells. This compound has been shown to inhibit the activity of protein kinases, which are enzymes that play a critical role in cell signaling and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and modulation of gene expression. This compound has also been found to have antioxidant properties and may protect cells against oxidative stress.
Advantages and Limitations for Lab Experiments
5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine has several advantages for lab experiments, including its low toxicity and high solubility in water. However, this compound has some limitations, including its instability in acidic conditions and its susceptibility to degradation by light.
Future Directions
There are several future directions for research on 5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine, including the development of more efficient synthesis methods, the identification of its molecular targets, and the evaluation of its potential therapeutic applications for various diseases. Additionally, the development of this compound derivatives with improved pharmacological properties may lead to the discovery of new drugs for the treatment of various diseases.
Synthesis Methods
5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine can be synthesized through various methods, including the reaction of 2,6-dimethyl-4H-1,3,4-thiadiazine-5-carbonitrile with ammonia, reduction of 4,6-dimethyl-5-nitro-2H-1,3,4-thiadiazine, and the reaction of 2,6-dimethyl-4H-1,3,4-thiadiazine-5-carbonitrile with hydrazine hydrate.
Scientific Research Applications
5,6-Dihydro-2-amino-4,6-dimethyl-4H-1,3,4-thiadiazine has been extensively studied for its potential use in the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. This compound has been shown to have anticancer properties by inhibiting the growth and proliferation of cancer cells. Furthermore, this compound has been found to have neuroprotective effects and may have potential therapeutic applications for neurodegenerative diseases.
properties
CAS RN |
15054-10-1 |
---|---|
Molecular Formula |
C5H11N3S |
Molecular Weight |
145.23 g/mol |
IUPAC Name |
4,6-dimethyl-5,6-dihydro-1,3,4-thiadiazin-2-amine |
InChI |
InChI=1S/C5H11N3S/c1-4-3-8(2)7-5(6)9-4/h4H,3H2,1-2H3,(H2,6,7) |
InChI Key |
LSBNEIKELQVHJL-UHFFFAOYSA-N |
SMILES |
CC1CN(N=C(S1)N)C |
Canonical SMILES |
CC1CN(N=C(S1)N)C |
synonyms |
5,6-Dihydro-4,6-dimethyl-4H-1,3,4-thiadiazin-2-amine |
Origin of Product |
United States |
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